Cas no 946275-46-3 (N-(4-fluoro-3-nitrophenyl)-3-methyl-6-phenylimidazo2,1-b1,3thiazole-2-carboxamide)

• Product Name: N-(4-fluoro-3-nitrophenyl)-3-methyl-6-phenylimidazo2,1-b1,3thiazole-2-carboxamide
• CAS No: 946275-46-3
• MF: C₁₉H₁₃FN₄O₃S
• MW: 396.394925832748
• CID: 6214766
• PubChem ID: 26794780
• Update Time: 2025-06-30

N-(4-fluoro-3-nitrophenyl)-3-methyl-6-phenylimidazo2,1-b1,3thiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluoro-3-nitrophenyl)-3-methyl-6-phenylimidazo2,1-b1,3thiazole-2-carboxamide
• F2063-0054
• 946275-46-3
• N-(4-fluoro-3-nitrophenyl)-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide
• AKOS024624930
• N-(4-fluoro-3-nitrophenyl)-3-methyl-6-phenylimidazo[2,1-b]thiazole-2-carboxamide

• Inchi： 1S/C19H13FN4O3S/c1-11-17(18(25)21-13-7-8-14(20)16(9-13)24(26)27)28-19-22-15(10-23(11)19)12-5-3-2-4-6-12/h2-10H,1H3,(H,21,25)
• InChI Key： PXMRZTWRMZKBSI-UHFFFAOYSA-N
• SMILES： S1C(C(NC2C=CC(=C(C=2)[N+](=O)[O-])F)=O)=C(C)N2C=C(C3C=CC=CC=3)N=C12

Computed Properties

• Exact Mass: 396.06923963g/mol
• Monoisotopic Mass: 396.06923963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 121Ų

Additional information on N-(4-fluoro-3-nitrophenyl)-3-methyl-6-phenylimidazo2,1-b1,3thiazole-2-carboxamide

Comprehensive Overview of N-(4-fluoro-3-nitrophenyl)-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide (CAS No. 946275-46-3)

The compound N-(4-fluoro-3-nitrophenyl)-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide (CAS No. 946275-46-3) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring an imidazo[2,1-b][1,3]thiazole core, makes it a subject of interest for scientists exploring novel bioactive compounds. The presence of a 4-fluoro-3-nitrophenyl group and a phenyl substituent further enhances its versatility in molecular design.

In recent years, the demand for imidazo[2,1-b][1,3]thiazole derivatives has surged due to their broad-spectrum biological activities. Researchers are particularly intrigued by the potential of CAS No. 946275-46-3 in targeting specific enzymes or receptors, which could lead to breakthroughs in drug discovery. The compound's carboxamide functionality is a key feature that often interacts with biological targets, making it a valuable scaffold for medicinal chemistry.

The synthesis of N-(4-fluoro-3-nitrophenyl)-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide involves multi-step organic reactions, including condensation and cyclization processes. Its nitro and fluoro groups contribute to its electronic properties, which are critical for its reactivity and binding affinity. These characteristics align with current trends in structure-activity relationship (SAR) studies, where subtle modifications can drastically alter a compound's efficacy.

From an industrial perspective, CAS No. 946275-46-3 is often discussed in the context of high-throughput screening and fragment-based drug design. Its molecular weight and lipophilicity fall within the desirable range for drug-like compounds, as per Lipinski's Rule of Five. This makes it a promising candidate for further optimization in preclinical research.

Environmental and safety considerations are also paramount when handling N-(4-fluoro-3-nitrophenyl)-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide. While it is not classified as hazardous under standard regulations, proper laboratory practices must be followed to ensure safe usage. The compound's stability under various pH conditions and its solubility profile are frequently studied to determine its suitability for formulation.

In the realm of computational chemistry, CAS No. 946275-46-3 has been modeled to predict its binding modes with potential targets. Molecular docking simulations and quantitative structure-activity relationship (QSAR) analyses are commonly employed to elucidate its mechanism of action. Such in silico studies are invaluable for reducing the time and cost associated with experimental screening.

The growing interest in imidazo[2,1-b][1,3]thiazole-2-carboxamides is reflected in the increasing number of patents and publications. Researchers are exploring their applications beyond traditional domains, such as in material science and catalysis. The compound's nitrophenyl moiety, in particular, is known to participate in photoactive processes, opening avenues for innovative applications.

For those seeking detailed spectral data, N-(4-fluoro-3-nitrophenyl)-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide has been characterized using NMR, IR, and mass spectrometry. These analytical techniques confirm its purity and structural integrity, which are essential for reproducible research outcomes. The compound's chromatographic behavior is also well-documented, aiding in its identification and quantification.

As the scientific community continues to investigate CAS No. 946275-46-3, its potential in addressing unmet medical needs becomes increasingly apparent. Whether as a lead compound or a building block for further derivatization, this molecule exemplifies the intersection of organic synthesis and biological evaluation. Future studies may reveal even more exciting applications, solidifying its place in the annals of chemical research.